Cas no 1380049-46-6 (2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one
• CAS No: 1380049-46-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 6275253
• PubChem ID: 82602240
• Update Time: 2025-06-26

2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one
• 1380049-46-6
• EN300-1983177

• Inchi： 1S/C8H8ClNO2/c9-6-3-1-2-5(8(6)12)7(11)4-10/h1-3,12H,4,10H2
• InChI Key： XENGOCPASGSDHJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CN)=O)=C1O

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one

2-Amino-1-(3-Chloro-2-Hydroxyphenyl)Ethan-1-One: A Comprehensive Overview

2-Amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one, also known by its CAS number 1380049-46-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring an amino group and a hydroxyl-substituted aromatic ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intensive research.

The structural elucidation of 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one reveals a complex interplay of functional groups. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) on the aromatic ring introduces significant electronic effects, influencing the compound's reactivity and stability. These features make it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules. Researchers have explored its ability to participate in various condensation reactions, which are pivotal in the synthesis of heterocyclic compounds.

In terms of pharmacological applications, recent studies have focused on the potential of 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one as a precursor for drug candidates targeting specific diseases. For instance, investigations into its role as an anti-inflammatory agent have shown promising results. The compound's ability to modulate inflammatory pathways suggests its potential utility in treating conditions such as arthritis and other inflammatory disorders. Furthermore, its interaction with key enzymes involved in these pathways has been extensively studied, providing insights into its mechanism of action.

The environmental impact of CAS 1380049-46-6 is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound is crucial. Recent research has examined its biodegradation under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is significant for risk assessment and waste management strategies involving this compound.

From a synthetic perspective, the preparation of 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one involves a series of well-established organic reactions. The synthesis typically begins with the chlorination of an aromatic ring followed by nucleophilic substitution and subsequent condensation reactions to introduce the amino and ketone functionalities. Optimization of these steps has led to higher yields and improved purity, making large-scale production feasible.

In conclusion, 2-amino-1-(3-chloro-2-hydroxyphenyl)ethan-1-one, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. Its role as a precursor in drug development, coupled with its environmental compatibility, underscores its importance in both academic and industrial settings. As research progresses, further insights into its biological activities and synthetic versatility are expected to emerge, cementing its position as a valuable compound in modern chemistry.